Cas no 3152-43-0 (3,4-Di-O-acetyl-D-xylal)

• Product Name: 3,4-Di-O-acetyl-D-xylal
• CAS No: 3152-43-0
• Molecular Formula: C₉H₁₂O₅
• Molecular Weight: 200.188583374023
• MDL: MFCD04112734
• CID: 315192

3,4-Di-O-acetyl-D-xylal Properties

Names and Identifiers

• D-threo-Pent-1-enitol,1,5-anhydro-2-deoxy-, 3,4-diacetate
• 3,4-DI-O-ACETYL-D-XYLAL
• 3,4-di-O-acetyl-1,5-anhydro-2-deoxy-D-erythro-pent-1-enitol
• 3,4-di-O-acetyl-1.5-anhydro-2-deoxy-D-erythro-pent-1-enitol
• 3,4-di-O-acetyl-1.5-anhydro-2-deoxy-D-threo-pent-1-enitol
• 3,4-Di-O-acetyl-d-arabinal
• 3,4-Di-O-acetyl-D-ribal
• AG-F-39404
• CTK8F4820
• di-O-acetyl-1,5-anhydro-2-deoxy-Dg-threo-pent-1-enitol
• Di-O-acetyl-D-arabinal
• di-O-acetyl-D-xylal
• SureCN9882475
• D-Xylal diacetate
• Diacetyl-D-xylal
• 1,1'-((3R,4R)-3,4-Dihydro-2H-pyran-3,4-diyl)diethanone
• 1,5-Anhydro-2-deoxy-D-threo-pent-1-enitol 3,4-diacetate
• (3R,4R)-3,4-dihydro-2H-pyran-3,4-diyl diacetate
• D-threo-Pent-1-enitol, 1,5-anhydro-2-deoxy-, 3,4-diacetate

• MDL： MFCD04112734
• InChIKey： OWKCFBYWQGPLSJ-RKDXNWHRSA-N
• Inchi： 1S/C9H12O5/c1-6(10)13-8-3-4-12-5-9(8)14-7(2)11/h3-4,8-9H,5H2,1-2H3/t8-,9-/m1/s1
• SMILES： [C@H]1(COC=C[C@H]1OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 200.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Heavy Atom Count: 14

Experimental Properties

• LogP: 0.39370
• PSA: 61.83000
• Boiling Point: 266.2±40.0 ºC (760 Torr),
• Melting Point: 40-42 ºC (ethyl acetate )
• Flash Point: 112.7±27.4 ºC,
• Solubility: Soluble (454 g/l) (25 º C),
• Density: 1.20±0.1 g/cm3 (20 ºC 760 Torr),

3,4-Di-O-acetyl-D-xylal Security Information

• Safety Term：S24/25
• Safety Instruction： S24/25

3,4-Di-O-acetyl-D-xylal Customs Data

• HS CODE：9999999999